Cas no 877630-25-6 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
- SR-01000019920
- 877630-25-6
- N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
- N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
- AKOS024653454
- HMS2624J14
- AB00687466-01
- MLS000684954
- SR-01000019920-1
- F2503-0079
- SMR000324912
- CHEMBL1307380
-
- Inchi: 1S/C10H9N7O2S2/c1-4-15-17-10(21-4)12-6(18)3-20-9-13-7-5(2-11-16-7)8(19)14-9/h2H,3H2,1H3,(H,12,17,18)(H2,11,13,14,16,19)
- InChI Key: TYJGEKQHBVKIAD-UHFFFAOYSA-N
- SMILES: S(CC(NC1=NN=C(C)S1)=O)C1=NC2=C(C=NN2)C(N1)=O
Computed Properties
- Exact Mass: 323.02591490g/mol
- Monoisotopic Mass: 323.02591490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 179Ų
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2503-0079-2μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-5μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-10μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-20μmol |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-1mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-2mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-3mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-4mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-5mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0079-10mg |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide |
877630-25-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
Recent Advances in the Study of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS: 877630-25-6)
In recent years, the compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS: 877630-25-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazolo[3,4-d]pyrimidine and thiadiazole moieties, has shown promising potential as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.
The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide involves a multi-step process that includes the formation of the pyrazolo[3,4-d]pyrimidine core, followed by the introduction of the thiadiazole moiety via a sulfanyl linkage. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological studies. Notably, researchers have explored its role as a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are often dysregulated in cancer.
Biological evaluations have revealed that this compound exhibits selective inhibition against CDK2 and CDK9, with IC50 values in the low micromolar range. Molecular docking studies suggest that the pyrazolo[3,4-d]pyrimidine core interacts with the ATP-binding site of these kinases, while the thiadiazole moiety enhances binding affinity through additional hydrophobic interactions. These findings have spurred further investigations into its potential as an anticancer agent, with preliminary in vitro studies demonstrating significant antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancers.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological targets. For instance, studies have indicated its ability to interfere with DNA repair mechanisms, suggesting a possible role in combination therapies with DNA-damaging agents. Furthermore, its pharmacokinetic properties, such as solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo applications. Early results indicate that structural modifications, such as the introduction of solubilizing groups, could enhance its bioavailability.
Despite these promising findings, challenges remain in the development of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique structural features and versatile biological activities make it a valuable candidate for further exploration in drug discovery. Future research directions may include the development of derivatives with improved selectivity and efficacy, as well as the exploration of its applications in other disease areas beyond oncology.
In conclusion, N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide represents a compelling example of how rational drug design and chemical biology can converge to yield novel therapeutic candidates. Its recent advancements underscore the importance of interdisciplinary approaches in medicinal chemistry and highlight its potential to address unmet medical needs. As research progresses, this compound may pave the way for new treatments in oncology and beyond.
877630-25-6 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)